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Compound of Interest

Compound Name: Butylcatechol

Cat. No.: B8746635

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-tert-Butylcatechol (TBC), a substituted catechol, is a chemical of significant industrial
importance, primarily utilized as a polymerization inhibitor and antioxidant. Its widespread use
in the manufacturing of plastics, rubber, and other polymers necessitates a thorough
understanding of its environmental fate and degradation pathways. This technical guide
provides a comprehensive overview of the current scientific knowledge regarding the
transformation and persistence of 4-tert-butylcatechol in various environmental
compartments. The information presented herein is intended to support researchers, scientists,
and drug development professionals in evaluating the environmental impact and potential for
persistence of this compound and structurally related molecules.

Chemical and Physical Properties

Understanding the fundamental chemical and physical properties of 4-tert-butylcatechol is
essential for predicting its behavior in the environment.
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Property Value Reference
Chemical Formula C10H1402 [1]
Molar Mass 166.22 g/mol [1]
White to light brown crystalline
Appearance . [2]
solid
Melting Point 53-56 °C [3]
Boiling Point 285 °C [1][3]
Water Solubility Slightly soluble
< 1.0E-6 torr at 25 °C
Vapor Pressure ] [4]
(Estimated)

Log Kow (Octanol-Water
" - 2.7 [5]
Partition Coefficient)

Environmental Fate

The environmental fate of a chemical describes its transport and transformation in different
environmental media. For 4-tert-butylcatechol, its fate is governed by a combination of
biological and non-biological processes.

Biodegradation

Biodegradation is a primary mechanism for the removal of 4-tert-butylcatechol from the
environment. Several microorganisms have been identified that can utilize this compound as a
source of carbon and energy.

Aerobic Biodegradation in Soil and Water:

Studies have shown that certain bacterial strains, such as Sphingobium fuliginis TIK-1 and
Pseudomonas putida MT4, are capable of degrading 4-tert-butylcatechol[6][7]. The
degradation process typically begins with the hydroxylation of the precursor, 4-tert-butylphenol,
to form 4-tert-butylcatechol. Subsequently, the catechol ring is cleaved through a meta-
cleavage pathwayl6].
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While specific half-life (DT50) values for 4-tert-butylcatechol in soil and water are not readily
available in the reviewed literature, the "ready biodegradability” of a substance can be
assessed using standardized tests like the OECD 301 series[8][9][10]. A substance is generally
considered readily biodegradable if it achieves 60-70% degradation within a 28-day period
under specific laboratory conditions[9]. For modeling purposes, a default half-life of 15 days in
freshwater is often used for readily biodegradable substances[11].

Key Biodegradation Products:

The microbial degradation of 4-tert-butylcatechol via the meta-cleavage pathway leads to the
formation of several intermediate and final products. One of the key identified metabolites is
3,3-dimethyl-2-butanone[6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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